Cas no 1592571-45-3 (2-acetyl-3-methylimidazo2,1-b1,3thiazole-6-carboxylic acid)

• Product Name: 2-acetyl-3-methylimidazo2,1-b1,3thiazole-6-carboxylic acid
• CAS No: 1592571-45-3
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 5181027
• PubChem ID: 75481432
• Update Time: 2025-06-09

2-acetyl-3-methylimidazo2,1-b1,3thiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-6-carboxylic acid, 2-acetyl-3-methyl-
• 2-acetyl-3-methylimidazo2,1-b1,3thiazole-6-carboxylic acid

• Inchi： 1S/C9H8N2O3S/c1-4-7(5(2)12)15-9-10-6(8(13)14)3-11(4)9/h3H,1-2H3,(H,13,14)
• InChI Key： QDGRKBQACGKAES-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N2C=C(C(O)=O)N=C12

Additional information on 2-acetyl-3-methylimidazo2,1-b1,3thiazole-6-carboxylic acid

Comprehensive Overview of 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS No. 1592571-45-3)

2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS No. 1592571-45-3) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the imidazothiazole family, a class of molecules known for their diverse biological activities. The presence of both acetyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents.

The unique structure of 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid has attracted attention in the scientific community. Its imidazo[2,1-b][1,3]thiazole core is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules. The methyl and acetyl substituents further enhance its reactivity, making it a valuable building block for designing novel therapeutics. Recent studies have explored its role in modulating enzyme activity, which could lead to breakthroughs in treating metabolic disorders.

In the context of current research trends, 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid aligns with the growing demand for small-molecule inhibitors and targeted therapies. The compound's ability to interact with specific biological targets has sparked interest in its potential as a kinase inhibitor or GPCR modulator. These properties are particularly relevant in the era of personalized medicine, where researchers seek compounds with high selectivity and minimal side effects.

From a synthetic chemistry perspective, the carboxylic acid moiety in 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid offers numerous possibilities for derivatization. It can undergo esterification, amidation, or other coupling reactions, enabling the creation of diverse molecular libraries. This flexibility is crucial for structure-activity relationship (SAR) studies, which are fundamental in optimizing drug candidates. The compound's stability under various conditions also makes it suitable for high-throughput screening assays.

The agrochemical industry has also shown interest in 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid due to its potential as a plant growth regulator or pesticide intermediate. Its heterocyclic structure resembles several commercially successful agrochemicals, suggesting possible applications in crop protection. As sustainable agriculture gains momentum, researchers are investigating eco-friendly alternatives, and this compound could contribute to developing next-generation agrochemicals with improved environmental profiles.

Quality control and characterization of 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid are essential for its successful application. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These quality assurance measures are particularly important when the compound is used as a reference standard or in biological studies where impurities could affect experimental outcomes.

In the pharmaceutical development pipeline, 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid represents an interesting lead compound. Its molecular weight and physicochemical properties fall within the desirable range for drug-like molecules, as defined by Lipinski's rule of five. The compound's logP and polar surface area suggest reasonable membrane permeability, an important factor for oral bioavailability. These characteristics make it a promising candidate for further optimization in preclinical studies.

The growing interest in imidazo[2,1-b]thiazole derivatives has led to increased patent activity surrounding compounds like 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid. Pharmaceutical companies are actively investigating this chemical space for novel intellectual property, particularly in therapeutic areas such as oncology, immunology, and infectious diseases. The compound's unique structure provides opportunities for patent differentiation in crowded therapeutic markets.

From a commercial perspective, the demand for 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid is expected to grow as its applications become more established. Custom synthesis providers and fine chemical suppliers are increasingly offering this compound to support research efforts. The development of scalable synthetic routes will be crucial for meeting potential market demand while maintaining cost-effectiveness for research and development purposes.

In conclusion, 2-acetyl-3-methylimidazo[2,1-b][1,3]thiazole-6-carboxylic acid (CAS No. 1592571-45-3) represents a fascinating compound with broad potential across multiple scientific disciplines. Its unique structural features and versatile reactivity profile make it a valuable tool for medicinal chemists and researchers exploring new bioactive molecules. As scientific understanding of its properties and applications continues to evolve, this compound may play an increasingly important role in the development of innovative therapeutic and agrochemical solutions.